Cas no 1421516-83-7 (N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide
• CAS No: 1421516-83-7
• MF: C₁₆H₁₇FN₂O₄
• MW: 320.315587759018
• CID: 5981946
• PubChem ID: 71787745
• Update Time: 2025-05-19

N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide
• AKOS024536662
• VU0535322-1
• N1-(4-fluorobenzyl)-N2-(3-(furan-2-yl)-3-hydroxypropyl)oxalamide
• N'-[(4-FLUOROPHENYL)METHYL]-N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]ETHANEDIAMIDE
• 1421516-83-7
• F6190-1363
• N'-[(4-fluorophenyl)methyl]-N-[3-(furan-2-yl)-3-hydroxypropyl]oxamide

• Inchi： 1S/C16H17FN2O4/c17-12-5-3-11(4-6-12)10-19-16(22)15(21)18-8-7-13(20)14-2-1-9-23-14/h1-6,9,13,20H,7-8,10H2,(H,18,21)(H,19,22)
• InChI Key： ZDOOEJUOCSLQAV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCCC(C1=CC=CO1)O)=O)=O

Computed Properties

• Exact Mass: 320.11723519g/mol
• Monoisotopic Mass: 320.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.6Ų

Additional information on N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide

N'-(4-Fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide: A Comprehensive Overview

The compound with CAS No. 1421516-83-7, known as N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in advanced chemical synthesis.

N'-(4-fluorophenyl)methyl is a key structural component of this compound, contributing to its aromatic stability and electronic properties. The presence of the furan-2-yl group introduces additional functionality, enhancing the molecule's reactivity and versatility. The hydroxypropylethanediamide moiety further adds complexity, enabling the compound to participate in a wide range of chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of this compound, leveraging advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular geometry, stability, and reactivity under various conditions. For instance, investigations into its thermal behavior have revealed that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications.

In terms of biological activity, N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide has shown potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. This makes it a promising candidate for drug development targeting metabolic disorders. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and materials science.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the preparation of intermediates such as 4-fluorophenyl methylamine and subsequent coupling reactions to introduce the furan-2-yl group. Optimization of reaction conditions has been critical to achieving high yields and purity levels.

From an environmental standpoint, studies have examined the biodegradability and ecological impact of this compound. Results indicate that it is not persistent in the environment under standard conditions, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, N'-(4-fluorophenyl)methyl-N-3-(furan-2-yl)-3-hydroxypropylethanediamide represents a versatile and innovative molecule with broad applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial processes.